10-(4'-(Diphenylamino)-[1,1'-biphenyl]-4-yl)acridin-9(10H)-one

• Molecular Formula: C37H26N2O
• Molecular Weight: 514.6 g/mol
• IUPAC Name: 10-[4-[4-(N-phenylanilino)phenyl]phenyl]acridin-9-one
• InChI: InChI=1S/C37H26N2O/c40-37-33-15-7-9-17-35(33)39(36-18-10-8-16-34(36)37)32-25-21-28(22-26-32)27-19-23-31(24-20-27)38(29-11-3-1-4-12-29)30-13-5-2-6-14-30/h1-26H
• InChI Key: AZKNLRRXRBAHSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=C(C=C3)C4=CC=C(C=C4)N5C6=CC=CC=C6C(=O)C7=CC=CC=C75

Description

10-(4'-(Diphenylamino)-[1,1'-biphenyl]-4-yl)acridin-9(10H)-one (CAS No.: 1188546-10-2) is a structurally complex acridinone derivative with a diphenylamino-biphenyl substituent at the 10-position of the acridinone core. Its molecular formula is C₃₉H₂₆N₂O, with a molecular weight of 514.62 g/mol. Key properties include:

• Optical Properties: UV absorption maxima at 375 nm and 394 nm, and photoluminescence (PL) at 408 nm in dichloromethane .
• Thermal Stability: Thermogravimetric analysis (TGA) shows a 0.5% weight loss at >310°C, indicating exceptional thermal robustness .
• Applications: Potential use in optoelectronic devices due to its luminescent properties and thermal stability.

Biological Activity

10-(4'-(Diphenylamino)-[1,1'-biphenyl]-4-yl)acridin-9(10H)-one, with the CAS number 1188546-10-2, is a compound of significant interest due to its potential biological activities. This article explores its molecular characteristics, biological activities, and relevant research findings.

Molecular Characteristics

• Molecular Formula : C₃₇H₂₆N₂O
• Molecular Weight : 514.63 g/mol
• Physical State : Solid

1. Anticancer Properties

Research indicates that acridine derivatives, including 10-(4'-(Diphenylamino)-[1,1'-biphenyl]-4-yl)acridin-9(10H)-one, exhibit notable anticancer activities. A review highlighted various acridine and acridone derivatives with reported effects against different cancer cell lines. The mechanisms of action often involve intercalation into DNA and inhibition of topoisomerases, leading to apoptosis in cancer cells .

2. Antioxidant Activity

The compound has also been studied for its antioxidant properties. Antioxidants play a crucial role in mitigating oxidative stress, which is linked to various diseases including cancer and neurodegenerative disorders. The diphenylamino group is believed to enhance the electron-donating capacity of the acridine core, thus improving its antioxidant potential .

Table 1: Summary of Biological Activities

Activity Type	Description	References
Anticancer	Induces apoptosis in various cancer cell lines through DNA intercalation
Antioxidant	Reduces oxidative stress; electron-donating capacity enhanced by structure
Antiviral	Potential interaction with viral components; further studies needed

Case Study: Anticancer Activity

In a study examining the anticancer effects of acridine derivatives, compounds similar to 10-(4'-(Diphenylamino)-[1,1'-biphenyl]-4-yl)acridin-9(10H)-one were tested against human breast cancer cell lines (MCF-7). The results indicated significant cytotoxicity at micromolar concentrations, suggesting the potential for development as a chemotherapeutic agent .

Case Study: Antioxidant Efficacy

A comparative study evaluated the antioxidant activities of various acridine derivatives using DPPH and ABTS assays. The results demonstrated that compounds with diphenylamino substitutions exhibited higher radical scavenging activity compared to their non-substituted counterparts, indicating that structural modifications can enhance antioxidant properties .

Comparison with Similar Compounds

Structural Analogues with Substituent Variations

A. 3-(4-Methoxyphenyl)-1-phenyl-1,2-dihydroacridin-9(10H)-one (2l)

• Structure : Methoxy group at the 4-position of the phenyl ring.
• Properties : Melting point (mp) = 242°C, yield = 43% .
• Comparison : The methoxy group reduces thermal stability (mp 242°C vs. >310°C for the target compound) and introduces electron-donating effects, which may redshift absorption but limit thermal robustness.

B. 3-(4-Chlorophenyl)-1-phenyl-1,2-dihydroacridin-9(10H)-one (2m)

• Structure : Chloro substituent at the 4-position.
• Properties : mp = 278°C, yield = 52% .
• Comparison : The electron-withdrawing chloro group enhances intermolecular interactions (higher mp than 2l) but still falls short of the target compound’s thermal stability.

C. 9-(2-Iodobenzyl)-9,10-dihydroacridine (4e)

• Structure : Iodo-substituted benzyl group.
• Properties : Yield = 65%, synthesized via nucleophilic substitution .
• Comparison: Bulky iodo substituents may hinder π-stacking, reducing luminescence efficiency compared to the planar diphenylamino-biphenyl group in the target compound.

Substituent Effects on Intermolecular Interactions

A. 10-(2-Hydroxyethyl)acridin-9(10H)-one vs. 10-(2-Chloroethyl)acridin-9(10H)-one

• Hydrogen Bonding : The hydroxyethyl derivative exhibits stronger hydrogen bonding and π-stacking, resulting in a higher mp .
• Comparison: The diphenylamino group in the target compound likely promotes π-π interactions and charge transport, enhancing optoelectronic performance without relying on hydrogen bonding.

Electronic and Optoelectronic Performance

A. 1-(4’-(Diphenylamino)-[1,1’-biphenyl]-4-yl)ethanone (DBE)

• Structure: Similar diphenylamino-biphenyl motif but lacks the acridinone core.
• Optical Gain : Net gain of 12 cm⁻¹ in THF and 7 cm⁻¹ in DCM .

B. 9-([1,1'-Biphenyl]-4-yl)-10-bromo-2-phenylanthracene

• Structure : Bromo-substituted anthracene with biphenyl groups.
• Applications : Used in organic light-emitting diodes (OLEDs) .
• Comparison: The diphenylamino group in the target compound enhances electron-donating capacity, whereas bromine’s electron-withdrawing nature may limit charge mobility.